![molecular formula C8H4BrClK2NO4P B012880 Potassium 5-bromo-4-chloro-1H-indol-3-yl phosphate CAS No. 102185-49-9](/img/structure/B12880.png)
Potassium 5-bromo-4-chloro-1H-indol-3-yl phosphate
Overview
Description
Potassium phosphate compounds are of significant interest due to their versatile roles in materials science, catalysis, and potential pharmaceutical applications. They often serve as models for studying bond valence, crystal structures, and the behavior of phosphorus-containing ligands.
Synthesis Analysis
The synthesis of potassium phosphate compounds typically involves solid-state reactions or hydrothermal methods. For example, new potassium bismuth phosphate K3Bi6.5(PO4)7.5 was synthesized by solid-state reaction, characterized by single-crystal X-ray diffraction, indicating the diversity of synthetic approaches for such compounds (Falah et al., 2021).
Molecular Structure Analysis
Potassium phosphate compounds often exhibit complex molecular structures. For instance, potassium vanadium phosphates prepared hydrothermally showed structures determined from single-crystal X-ray data, indicating a three-dimensional network of chains connected through phosphate groups (Vaughey et al., 1994).
Chemical Reactions and Properties
These compounds participate in a variety of chemical reactions, highlighting their reactivity and potential utility in synthesis. For example, potassium phosphate was used as a catalyst in the three-component cycloaddition of amines, epoxides, and carbon dioxide to form 3-aryl-2-oxazolidinones, demonstrating its catalytic capabilities (Seo & Chung, 2017).
Physical Properties Analysis
The physical properties of potassium phosphate compounds, such as dielectric properties, are of interest for materials science applications. The dielectric properties of synthesized potassium bismuth phosphate showed high permittivity values with low dielectric loss (Falah et al., 2021).
Chemical Properties Analysis
Potassium phosphate compounds exhibit diverse chemical properties, including reactivity towards organic and inorganic substrates. The catalytic activity of potassium phosphate in phase-transfer-catalyzed alkylation reactions highlights its utility in organic synthesis and potential for industrial applications (Qafisheh et al., 2007).
Scientific Research Applications
Colorimetric Detection Systems
BCIP, in conjunction with nitroblue tetrazolium chloride (NBT), forms one of the most sensitive and widespread colorimetric detection systems used in matrix-based application formats. This system is particularly valuable for the detection and localization of alkaline phosphatase activity, a common requirement in Western and Southern blots, as well as in immunohistochemistry and immunocytochemistry applications. The indolyl derivatives of BCIP are stable across a wide pH range. Upon enzymatic hydrolysis, these derivatives rapidly form an indigoid dye through atmospheric or chemical oxidation, providing a reliable method for visualizing enzyme activity (Guder, Heindl, & Josel, 2000).
In Situ Hybridization
BCIP is used in in situ hybridization techniques for labeling RNA strands to localize specific mRNA sequences within tissues. This method is widely employed to describe the spatial and temporal expression patterns of genes, especially during developmental processes. The technique uses RNA tagged with digoxigenin uridine-5'-triphosphate (UTP), and the localization of the specific transcript is visualized using an anti-digoxigenin antibody conjugated to alkaline phosphatase. The hydrolysis of BCIP by alkaline phosphatase results in a product that can be further oxidized to form an insoluble dark blue diformazan precipitate, allowing precise gene expression mapping (Thisse & Thisse, 2014).
Detection of Escherichia coli
BCIP is employed in a sandwich immunoassay method using enzymatic activity of alkaline phosphatase for the detection of Escherichia coli (E. coli). This method utilizes surface-enhanced Raman spectroscopy (SERS) for signal detection. Upon construction of the immunoassay, BCIP substrate is added, producing a SERS-active product that enables the quantification of E. coli in a sample. This approach has demonstrated good linearity between the specific SERS intensity and E. coli concentration, showcasing its potential for sensitive and specific microbial detection (Bozkurt et al., 2018).
Safety and Hazards
- Safety Information : Material Safety Data Sheet (MSDS) is available here.
Mechanism of Action
Target of Action
The primary target of BCIP is the enzyme Alkaline Phosphatase (AP) . AP plays a crucial role in many biological processes, including protein dephosphorylation, transphosphorylation, and the regulation of intracellular levels of cyclic AMP.
Mode of Action
BCIP acts as a chromogenic substrate for Alkaline Phosphatase . In the presence of AP, BCIP is hydrolyzed, leading to the production of a colored product that can be detected visually or using colorimetric methods .
Biochemical Pathways
The hydrolysis of BCIP by AP is part of the broader AP pathway, which plays a key role in various biological processes. The colored product of BCIP hydrolysis allows for the visualization of these processes, aiding in the study of AP’s role in cellular biology .
Result of Action
The hydrolysis of BCIP by AP results in the production of a colored product. This allows for the visual identification of AP activity, which can be useful in a variety of research contexts, including the study of various diseases such as cancer and genetic disorders .
Action Environment
The action of BCIP is influenced by environmental factors such as temperature and pH. For instance, BCIP is typically stored at a temperature of 28°C . Additionally, the activity of AP, and thus the efficacy of BCIP, can be influenced by the pH of the environment .
Biochemical Analysis
Biochemical Properties
Potassium 5-bromo-4-chloro-1H-indol-3-yl phosphate plays a crucial role in biochemical reactions, particularly in the detection of alkaline phosphatase activity . When this compound interacts with alkaline phosphatase, it is cleaved to form 5-bromo-4-chloroindoxyl, which immediately dimerises to give an intensely blue product . This reaction is the basis for its use in various biochemical assays.
Cellular Effects
The effects of this compound on cells are primarily related to its role as a substrate for alkaline phosphatase. The blue product formed after the reaction can be used to visualize the presence and activity of alkaline phosphatase in cells . This can provide valuable information about cellular processes such as signal transduction, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with the enzyme alkaline phosphatase. The enzyme cleaves the phosphate group from the compound to form 5-bromo-4-chloroindoxyl . This molecule is then oxidized by atmospheric oxygen to form the blue dye 5,5′-dibromo-4,4′-dichloro-indigo .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can be observed over time. The compound is stable under normal conditions, and its degradation products do not interfere with the detection of alkaline phosphatase activity . Long-term effects on cellular function have not been reported in in vitro or in vivo studies.
Metabolic Pathways
The metabolic pathways involving this compound are primarily related to its role as a substrate for alkaline phosphatase
properties
IUPAC Name |
dipotassium;(5-bromo-4-chloro-1H-indol-3-yl) phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClNO4P.2K/c9-4-1-2-5-7(8(4)10)6(3-11-5)15-16(12,13)14;;/h1-3,11H,(H2,12,13,14);;/q;2*+1/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYVJPKSAOAYTGG-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1NC=C2OP(=O)([O-])[O-])Cl)Br.[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClK2NO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50625808 | |
Record name | Dipotassium 5-bromo-4-chloro-1H-indol-3-yl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50625808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102185-49-9 | |
Record name | Dipotassium 5-bromo-4-chloro-1H-indol-3-yl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50625808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 102185-49-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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